Cas no 2551114-61-3 (methyl 5-hydroxypiperidine-2-carboxylate hydrochloride, Mixture of diastereomers)

• Product Name: methyl 5-hydroxypiperidine-2-carboxylate hydrochloride, Mixture of diastereomers
• CAS No: 2551114-61-3
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD32875276
• CID: 5657574
• PubChem ID: 117988482
• Update Time: 2025-05-28

methyl 5-hydroxypiperidine-2-carboxylate hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-27193673
• Z2867491134
• SCHEMBL16611737
• 2551114-61-3
• methyl 5-hydroxypiperidine-2-carboxylate hydrochloride
• 2-Piperidinecarboxylic acid, 5-hydroxy-, methyl ester, hydrochloride (1:1)
• methyl 5-hydroxypiperidine-2-carboxylate hydrochloride, Mixture of diastereomers

• MDL： MFCD32875276
• Inchi： 1S/C7H13NO3.ClH/c1-11-7(10)6-3-2-5(9)4-8-6;/h5-6,8-9H,2-4H2,1H3;1H
• InChI Key： NKGYYAAHZUQKMY-UHFFFAOYSA-N
• SMILES： Cl.OC1CNC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 5-hydroxypiperidine-2-carboxylate hydrochloride, Mixture of diastereomers

Recent Advances in the Study of Methyl 5-Hydroxypiperidine-2-carboxylate Hydrochloride (CAS: 2551114-61-3) and Its Diastereomeric Mixture

Methyl 5-hydroxypiperidine-2-carboxylate hydrochloride (CAS: 2551114-61-3), a mixture of diastereomers, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperidine scaffold and hydroxyl and carboxyl functional groups, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders, infectious diseases, and cancer.

One of the key areas of research focuses on the stereochemical properties of the diastereomeric mixture. The presence of multiple stereocenters in the molecule introduces complexity in its synthesis and biological activity. Recent advancements in chiral separation techniques, such as high-performance liquid chromatography (HPLC) and capillary electrophoresis, have enabled researchers to isolate and characterize individual diastereomers. These studies have revealed significant differences in the pharmacokinetic and pharmacodynamic profiles of the isomers, underscoring the importance of stereochemistry in drug design.

In addition to its role as a synthetic intermediate, methyl 5-hydroxypiperidine-2-carboxylate hydrochloride has been investigated for its direct biological activity. Preliminary in vitro studies have demonstrated its potential as a modulator of neurotransmitter receptors, particularly those involved in the gamma-aminobutyric acid (GABA)ergic system. These findings suggest its possible utility in the treatment of anxiety, epilepsy, and other central nervous system (CNS) disorders. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

The compound has also shown promise in antimicrobial research. Recent screenings against a panel of bacterial and fungal pathogens revealed moderate to strong inhibitory activity, particularly against drug-resistant strains. Structure-activity relationship (SAR) studies are being conducted to optimize the antimicrobial potency and selectivity of derivatives based on the piperidine core. These efforts are expected to contribute to the development of new antibiotics in the face of rising antimicrobial resistance.

From a synthetic chemistry perspective, novel routes for the efficient and scalable production of methyl 5-hydroxypiperidine-2-carboxylate hydrochloride have been reported. Green chemistry approaches, including catalytic asymmetric synthesis and solvent-free reactions, are being explored to improve the sustainability of its production. These advancements are critical for meeting the growing demand for this compound in both academic and industrial settings.

In conclusion, methyl 5-hydroxypiperidine-2-carboxylate hydrochloride (CAS: 2551114-61-3) and its diastereomeric mixture represent a promising area of research with diverse applications in drug discovery and development. Ongoing studies are expected to further unravel its potential, paving the way for the creation of innovative therapeutics. Researchers are encouraged to explore its utility in multidisciplinary contexts, leveraging its unique chemical and biological properties.